Cas no 1989672-64-1 ({2-(4-chlorophenyl)methyl-1,3-thiazol-4-yl}methanamine dihydrochloride)

• Product Name: {2-(4-chlorophenyl)methyl-1,3-thiazol-4-yl}methanamine dihydrochloride
• CAS No: 1989672-64-1
• MDL: MFCD30342802
• CID: 4633072
• PubChem ID: 122164313
• Update Time: 2025-07-23

{2-(4-chlorophenyl)methyl-1,3-thiazol-4-yl}methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• {2-[(4-chlorophenyl)methyl]-1,3-thiazol-4-yl}methanamine dihydrochloride
• {2-(4-chlorophenyl)methyl-1,3-thiazol-4-yl}methanamine dihydrochloride

• MDL： MFCD30342802

Additional information on {2-(4-chlorophenyl)methyl-1,3-thiazol-4-yl}methanamine dihydrochloride

{2-(4-chlorophenyl)methyl-1,3-thiazol-4-yl}methanamine dihydrochloride: A Comprehensive Overview

The compound {2-(4-chlorophenyl)methyl-1,3-thiazol-4-yl}methanamine dihydrochloride, with CAS No. 1989672-64-1, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which incorporates a thiazole ring system, a chlorine-substituted phenyl group, and an amine functionality. The presence of these functional groups endows the molecule with distinctive chemical properties and potential biological activities.

Recent studies have highlighted the importance of thiazole-containing compounds in drug discovery and development. Thiazoles are known for their ability to interact with various biological targets, including enzymes, receptors, and nucleic acids. In the case of {2-(4-chlorophenyl)methyl-1,3-thiazol-4-yl}methanamine dihydrochloride, the thiazole ring serves as a versatile scaffold that can be further modified to enhance its bioactivity or selectivity. The chlorine atom in the phenyl group introduces additional electronic effects, which can influence the compound's reactivity and pharmacokinetic properties.

One of the most promising applications of this compound lies in its potential as a lead molecule for therapeutic agents. Researchers have explored its ability to inhibit key enzymes involved in inflammatory pathways, making it a candidate for anti-inflammatory drug development. Additionally, preliminary studies suggest that this compound may exhibit antimicrobial properties, particularly against gram-positive bacteria. These findings underscore the versatility of {2-(4-chlorophenyl)methyl-1,3-thiazol-4-yl}methanamine dihydrochloride as a multi-functional chemical entity.

The synthesis of {2-(4-chlorophenyl)methyl-1,3-thiazol-4-yl}methanamine dihydrochloride involves a series of well-established organic reactions. The process typically begins with the preparation of the thiazole ring using a condensation reaction between an amine and a carbonyl compound. Subsequent steps involve the introduction of the chlorine-substituted phenyl group and the final protonation to form the dihydrochloride salt. This synthetic pathway is both efficient and scalable, making it suitable for large-scale production if required.

In terms of physical properties, {2-(4-chlorophenyl)methyl-1,3-thiazol-4-yl}methanamine dihydrochloride is typically a white crystalline solid with a melting point in the range of 200–210°C. Its solubility in common solvents such as water and ethanol has been determined experimentally, which is crucial for its application in pharmaceutical formulations. The compound's stability under various storage conditions has also been evaluated, ensuring its suitability for long-term use in research and development settings.

From an environmental perspective, understanding the degradation pathways of {2-(4-chlorophenyl)methyl-1,3-thiazol-4-yl}methanamine dihydrochloride is essential for assessing its potential impact on ecosystems. Recent studies have demonstrated that this compound undergoes hydrolysis under acidic or basic conditions, leading to the formation of less complex byproducts. These findings are particularly relevant for industries involved in chemical manufacturing and waste management.

In conclusion, {2-(4-chlorophenyl)methyl-1,3-thiazol-4-ylium methanaminium dichloride hydrate}, commonly referred to as {2-(4-chlorophenyl)methyl-1,3-thiazol-4-ylium methanaminium dichloride hydrate}, represents a significant advancement in organic chemistry. Its unique structure, coupled with its diverse biological activities and synthetic accessibility, positions it as a valuable tool in both academic research and industrial applications. As ongoing research continues to uncover new insights into its properties and applications